Cas no 863870-44-4 (Benzoic acid, 3-amino-4-(2,2-dibromoethenyl)-, methyl ester)
863870-44-4 structure
Product Name:Benzoic acid, 3-amino-4-(2,2-dibromoethenyl)-, methyl ester
CAS No:863870-44-4
MF:C10H9Br2NO2
MW:334.991961240768
CID:4253229
PubChem ID:11688592
Update Time:2025-04-24
Benzoic acid, 3-amino-4-(2,2-dibromoethenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-amino-4-(2,2-dibromoethenyl)-, methyl ester
- Methyl 3-Amino-4-(2,2-dibromovinyl)benzoate
- HS-7790
- SY350445
- 3-Amino-4-(2-2-dibromovinyl)-benzoic acid methyl ester
- SERWOJJXGBSGAU-UHFFFAOYSA-N
- Methyl 3-amino-4-(2,2-dibromoethenyl)benzoate
- SCHEMBL4884293
- 863870-44-4
- 3-amino-4-(2,2-dibromo-vinyl)-benzoic acid methyl ester
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- Inchi: 1S/C10H9Br2NO2/c1-15-10(14)7-3-2-6(5-9(11)12)8(13)4-7/h2-5H,13H2,1H3
- InChI Key: SERWOJJXGBSGAU-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(/C=C(/Br)\Br)C(N)=C1
Computed Properties
- Exact Mass: 334.89795Da
- Monoisotopic Mass: 332.90000Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 52.3Ų
Benzoic acid, 3-amino-4-(2,2-dibromoethenyl)-, methyl ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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